N-(2,3-dihydro-1H-inden-1-yl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-1-yl)-1-[7-(3-methylphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C28H28N4O2S/c1-17-5-4-7-20(15-17)22-16-35-25-24(22)30-28(31-27(25)34)32-13-11-19(12-14-32)26(33)29-23-10-9-18-6-2-3-8-21(18)23/h2-8,15-16,19,23H,9-14H2,1H3,(H,29,33)(H,30,31,34)
• InChI Key: RXEJKCAOZXPNOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CSC3=C2N=C(NC3=O)N4CCC(CC4)C(=O)NC5CCC6=CC=CC=C56
• Molecular Formula: C28H28N4O2S
• Molecular Weight: 484.6 g/mol
• CAS No.: 1251606-66-2

Description

N-(2,3-dihydro-1H-inden-1-yl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C28H28N4O2S and its molecular weight is 484.62. The purity is usually 95%.
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Scientific Research Applications

Anti-Angiogenic and DNA Cleavage Activities

Compounds with structural similarities to N-(2,3-dihydro-1H-inden-1-yl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide have been synthesized and characterized, showing significant anti-angiogenic and DNA cleavage activities. These findings suggest potential applications in cancer research, particularly in the development of anticancer agents that inhibit angiogenesis and interact with DNA to exert cytotoxic effects (Vinaya Kambappa et al., 2017).

Capillary Electrophoresis of Related Compounds

The development of nonaqueous capillary electrophoresis methods for the separation of related compounds, including those with similar structures, highlights the importance of analytical techniques in the quality control and characterization of novel therapeutic agents. This application is crucial in ensuring the purity and efficacy of drug candidates (Lei Ye et al., 2012).

Synthesis and Biological Evaluation

The synthesis of novel compounds with structural features similar to this compound has led to the discovery of molecules with promising anti-inflammatory and analgesic properties. Such research applications suggest the compound's potential utility in the development of new therapeutic agents targeting inflammation and pain (A. Abu‐Hashem et al., 2020).

Antimicrobial Activity

Research on related pyridothienopyrimidinones and pyridothienotriazines demonstrates antimicrobial activity, specifically against Staphylococcus species. This suggests potential applications in the development of novel antimicrobial agents, addressing the growing concern of antibiotic resistance (E. Kostenko et al., 2008).